Cas no 2138066-78-9 (1-(2,2-difluoropropyl)cyclopropane-1-sulfonyl chloride)

• Product Name: 1-(2,2-difluoropropyl)cyclopropane-1-sulfonyl chloride
• CAS No: 2138066-78-9
• MF: C₆H₉ClF₂O₂S
• MW: 218.649266958237
• CID: 6167517
• PubChem ID: 165495065
• Update Time: 2025-07-02

1-(2,2-difluoropropyl)cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoropropyl)cyclopropane-1-sulfonyl chloride
• 2138066-78-9
• EN300-1143399

• Inchi： 1S/C6H9ClF2O2S/c1-5(8,9)4-6(2-3-6)12(7,10)11/h2-4H2,1H3
• InChI Key： XAQJEJFSTXNTPN-UHFFFAOYSA-N
• SMILES： ClS(C1(CC(C)(F)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 217.9979847g/mol
• Monoisotopic Mass: 217.9979847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(2,2-difluoropropyl)cyclopropane-1-sulfonyl chloride

Comprehensive Overview of 1-(2,2-Difluoropropyl)cyclopropane-1-sulfonyl chloride (CAS No. 2138066-78-9)

1-(2,2-Difluoropropyl)cyclopropane-1-sulfonyl chloride (CAS No. 2138066-78-9) is a specialized sulfonyl chloride derivative with a unique cyclopropane backbone and difluoropropyl substitution. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential applications in small-molecule synthesis. Its molecular structure combines the steric constraints of a cyclopropane ring with the electronic effects of fluorine atoms, making it a valuable intermediate for designing bioactive molecules.

In recent years, the demand for fluorinated compounds like 1-(2,2-difluoropropyl)cyclopropane-1-sulfonyl chloride has surged, driven by their enhanced metabolic stability and lipophilicity in drug discovery. Researchers frequently search for "fluorinated sulfonyl chlorides uses" or "cyclopropane derivatives in medicinal chemistry," reflecting the growing interest in this niche. The compound’s sulfonyl chloride group enables facile nucleophilic substitutions, allowing chemists to construct sulfonamides, sulfonate esters, and other functionalized products.

From an industrial perspective, CAS 2138066-78-9 is often explored for its role in high-value chemical synthesis. Its difluoropropyl moiety is particularly noteworthy, as fluorine incorporation is a key strategy to modulate the physicochemical properties of target molecules. Queries such as "how to handle sulfonyl chlorides safely" or "applications of cyclopropane sulfonyl chlorides" highlight user concerns about practical handling and applications. Proper storage under inert conditions and avoidance of moisture are critical to maintain its reactivity.

The synthetic utility of 1-(2,2-difluoropropyl)cyclopropane-1-sulfonyl chloride extends to peptide modification and material science. For instance, its ability to act as a crosslinking agent or surface modifier has been investigated in polymer chemistry. Searches like "fluorinated sulfonyl chlorides in polymers" or "cyclopropane sulfonylation techniques" underscore its interdisciplinary relevance. Advanced analytical techniques such as NMR spectroscopy and HPLC purity analysis are typically employed to characterize this compound.

Environmental and regulatory considerations also play a role in the adoption of CAS 2138066-78-9. While not classified as hazardous under standard guidelines, its handling requires adherence to green chemistry principles. Trends like "sustainable fluorination methods" or "eco-friendly sulfonyl chloride alternatives" reflect the industry’s shift toward safer practices. Innovations in catalytic fluorination and solvent-free reactions may further enhance the appeal of this compound.

In summary, 1-(2,2-difluoropropyl)cyclopropane-1-sulfonyl chloride (CAS No. 2138066-78-9) represents a cutting-edge tool for researchers aiming to exploit fluorine chemistry and ring-strained systems. Its multifaceted applications—from drug design to material engineering—align with current scientific priorities, ensuring its continued relevance in modern synthetic workflows.